![molecular formula C16H20N4O3S B7532248 3-[1-(Furan-3-carbonyl)piperidin-4-yl]-1-methyl-1-(1,3-thiazol-4-ylmethyl)urea](/img/structure/B7532248.png)
3-[1-(Furan-3-carbonyl)piperidin-4-yl]-1-methyl-1-(1,3-thiazol-4-ylmethyl)urea
Overview
Description
3-[1-(Furan-3-carbonyl)piperidin-4-yl]-1-methyl-1-(1,3-thiazol-4-ylmethyl)urea is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activity. In
Mechanism of Action
The mechanism of action of 3-[1-(Furan-3-carbonyl)piperidin-4-yl]-1-methyl-1-(1,3-thiazol-4-ylmethyl)urea is not fully understood. However, it is believed to interact with various biological targets, including enzymes and receptors, to produce its biological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific biological target it interacts with. Some studies have reported anticancer and neuroprotective effects of this compound, while others have reported anti-inflammatory and antiviral effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[1-(Furan-3-carbonyl)piperidin-4-yl]-1-methyl-1-(1,3-thiazol-4-ylmethyl)urea in lab experiments is its potential as a research tool for studying various biological processes. However, one limitation is the lack of understanding of its mechanism of action and potential side effects.
Future Directions
For research on 3-[1-(Furan-3-carbonyl)piperidin-4-yl]-1-methyl-1-(1,3-thiazol-4-ylmethyl)urea include further studies to elucidate its mechanism of action and potential biological targets. Additionally, more research is needed to determine its potential as a drug candidate for the treatment of various diseases. Finally, studies on the safety and potential side effects of this compound are also needed.
Synthesis Methods
The synthesis of 3-[1-(Furan-3-carbonyl)piperidin-4-yl]-1-methyl-1-(1,3-thiazol-4-ylmethyl)urea involves a series of chemical reactions. The starting materials for the synthesis include furan-3-carboxylic acid, piperidine, and 1,3-thiazol-4-ylmethanol. These compounds are reacted in the presence of various reagents and solvents to produce the final product.
Scientific Research Applications
The potential applications of 3-[1-(Furan-3-carbonyl)piperidin-4-yl]-1-methyl-1-(1,3-thiazol-4-ylmethyl)urea in scientific research are vast. This compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. It has also been studied for its potential use as a research tool in the study of various biological processes.
Properties
IUPAC Name |
3-[1-(furan-3-carbonyl)piperidin-4-yl]-1-methyl-1-(1,3-thiazol-4-ylmethyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-19(8-14-10-24-11-17-14)16(22)18-13-2-5-20(6-3-13)15(21)12-4-7-23-9-12/h4,7,9-11,13H,2-3,5-6,8H2,1H3,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSAMOULZSSIYEA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CSC=N1)C(=O)NC2CCN(CC2)C(=O)C3=COC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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